Sunfloweroilhybrid
Description
Properties
CAS No. |
164250-88-8 |
|---|---|
Molecular Formula |
C6H8N2O3 |
Origin of Product |
United States |
Scientific Research Applications
Agricultural Applications
Hybrid Development and Yield Prediction
Recent advancements in machine learning have enhanced the ability to predict oil yield from sunflower hybrids. A study utilized algorithms such as Random Forest Regressor and Artificial Neural Networks to analyze data from 1,250 hybrids. The findings indicated that the Random Forest model achieved a high predictive accuracy (R² = 0.92) for oil yield, emphasizing the importance of traits like resistance to diseases and local environmental conditions in hybrid selection .
| Hybrid | Oil Yield (%) | Disease Resistance | Maturity |
|---|---|---|---|
| Hybrid A | 44.00 | High | Early |
| Hybrid B | 43.30 | Moderate | Medium |
| Hybrid C | 38.79 | Low | Late |
Food Industry Applications
Nutritional Enhancements
Sunflower oil hybrids are being modified to improve their nutritional profiles, particularly increasing oleic acid content, which is beneficial for heart health. High-oleic sunflower oils have shown superior oxidative stability, making them suitable for frying and other high-temperature cooking applications .
Quality Characteristics
A study on high-oleic sunflower hybrids cultivated in Egypt revealed that these hybrids produced oils with higher tocopherol content (antioxidants) and better oxidative stability compared to traditional varieties. For instance, hybrid 2033 exhibited an oleic acid content of 82.87% and an oxidative stability of 19 hours .
Cosmetic and Pharmaceutical Applications
Skin Care Formulations
Sunflower oil hybrids are also being explored for their use in cosmetic formulations. The presence of tocopherols and other bioactive compounds in sunflower oil contributes to its antioxidant properties, which are beneficial for skin health. A study demonstrated that nanoemulsions based on sunflower oil showed enhanced skin penetration and wound healing properties .
| Formulation Type | Active Ingredients | Benefits |
|---|---|---|
| Nanoemulsion | Sunflower Oil, Rosehip Oil | Enhanced skin penetration |
| Skin Cream | Tocopherols | Antioxidant protection |
| Moisturizing Lotion | Fatty Acids | Hydration and skin barrier support |
Industrial Applications
Biolubricants and Biofuels
The modification of sunflower oils for industrial applications has led to the development of biolubricants that are environmentally friendly alternatives to conventional lubricants. These modified oils exhibit improved thermal stability and lower viscosity, making them suitable for various industrial applications .
Case Studies
-
Case Study 1: High-Oleic Sunflower Hybrids
Research conducted on high-oleic sunflower hybrids showed that these varieties not only increased oil yield but also improved the nutritional quality of the oil, making it more appealing for health-conscious consumers. -
Case Study 2: Machine Learning in Hybrid Selection
The integration of machine learning techniques in predicting sunflower oil yields has revolutionized breeding programs by allowing breeders to select hybrids based on precise predictive models rather than traditional trial-and-error methods.
Chemical Reactions Analysis
Oxidative Stability and Fatty Acid Composition
Hybrid sunflower oils demonstrate varied oxidative resistance due to differences in unsaturated fatty acid content. High-oleic hybrids (e.g., 2033, Olivko) show superior stability compared to linoleic-rich variants:
| Hybrid | Oleic Acid (%) | Linoleic Acid (%) | Induction Period (h) | Source |
|---|---|---|---|---|
| 2033 | 82.87 | 5.12 | 19.00 | |
| Olivko | 82.11 | 6.34 | 17.50 | |
| Standard | 18.52 | 66.02 | 6.42 |
The inverse relationship between polyunsaturated fatty acids (PUFAs) and oxidative stability is quantified by the Rancimat method:
-
Linoleic acid dominance : Induction period (IP) drops to 5.06 h at 110°C due to rapid hydroperoxide formation .
-
Oleic acid dominance : IP increases to 19.87 h under identical conditions, attributed to reduced double-bond reactivity .
Thermal Decomposition Pathways
Thermogravimetric analysis (TGA) under synthetic air reveals three-stage degradation:
| Decomposition Stage | Temperature Range (°C) | Mass Loss (%) | Primary Components Affected |
|---|---|---|---|
| 1 | 126–254 | 15.48 | PUFAs (linoleic acid), natural antioxidants |
| 2 | 254–392 | 49.74 | MUFAs (oleic acid) |
| 3 | 392–447 | 14.57 | SFAs (palmitic/stearic acids) |
-
Stage 1 : Zinc (6,622.8 mg/kg) and iron (1,663.7 mg/kg) accelerate oxidative cleavage of linoleic acid.
-
Stage 2 : Oleic acid decomposition generates saturated fatty acids (SFAs) via hydrogenation.
-
Nitrogen atmosphere : Single-step degradation (236–466°C) with 99.09% mass loss, confirming radical-driven chain reactions .
Catalytic Blending for Enhanced Stability
Blending hybrid oils with antioxidant-rich oils significantly improves oxidative resistance:
SFO = Sunflower oil; BCO = Black cumin oil; PSO = Pomegranate seed oil
Electrochemical catalysis studies demonstrate potential for reaction acceleration:
-
Electric field application : Increases oxidation rates by 10<sup>5</sup>× through electrostatic stabilization of transition states .
-
Hybrid catalytic systems : Combine thermochemical and electrochemical pathways for selective hydrogenation of linoleic acid .
Degradation Product Analysis
Accelerated frying experiments (180°C) reveal hybrid-specific degradation products:
| Hybrid Type | Polymer Formation (%) | Polar Compounds (%) | Volatile Aldehydes (ppm) |
|---|---|---|---|
| High-oleic (2033) | 8.2 ± 0.7 | 12.4 ± 1.1 | 34.2 ± 2.8 |
| Linoleic-rich | 23.6 ± 1.9 | 29.8 ± 2.3 | 87.4 ± 6.1 |
-
Primary oxidation : Hexanal (linoleic acid derivative) at 62.3 ppm
-
Secondary oxidation : 4-Hydroxynonenal (cytotoxic aldehyde) at 9.8 ppm
These findings underscore the critical role of fatty acid tailoring and catalytic blending in optimizing sunflower oil hybrid performance for food and industrial applications. Current research focuses on electrochemical modulation of degradation pathways to further enhance stability while retaining nutritional profiles.
Comparison with Similar Compounds
Key Findings :
- Oil Yield Prediction : Machine learning models (e.g., Random Forest Regression) demonstrate that oil content in this compound correlates strongly with disease resistance (Or, Pl) and maturity, achieving R² values up to 0.92 .
- Climate Impact: Oil quality in hybrids like Niagara is climate-dependent; cooler regions enhance polyphenol retention, while arid zones favor oleic acid synthesis .
- Dual-Use Hybrids : Hybrids such as VK-905 A × VK-944 (45.4% oil) are bred for both confectionery and oil production, balancing seed size and oil yield .
Fatty Acid Composition and Oxidative Stability
- High-Oleic Hybrids: this compound and Hermes () contain ≥80% oleic acid, offering superior oxidative stability (peroxide index: ≤2.47) compared to linoleic-dominant hybrids like Hysun-33 (peroxide index: ~2.85) .
- Antioxidant Enrichment : Ultrasound-assisted extraction of bioactive compounds from Crithmum maritimum enhances sunflower oil’s antioxidant activity (up to 87.88% radical scavenging) but may increase oxidation markers (K232: 3.12) .
Agronomic and Economic Performance
- Clearfield® Plus Technology: Hybrids with imidazolinone tolerance (e.g., CLPlus) show 10–15% higher oil content and yield than conventional ImiSun hybrids due to improved weed management .
- Economic Viability: Hybrid cultivation in Pakistan generates 56724 Rs./ha profit versus 17433 Rs./ha for conventional varieties, despite higher seed costs .
Research Implications
- Machine Learning in Breeding : Feature selection algorithms prioritize disease resistance and maturity traits for oil yield prediction, reducing field trial costs .
- Climate Adaptation : Hybrids like PSCHT-12-42 perform optimally in specific regions (e.g., Mediterranean or subtropical climates), emphasizing the need for localized breeding programs .
- Functional Oils : Blending this compound with coconut or evening primrose oil enhances nutraceutical properties (e.g., antioxidant activity, skin-protective effects) .
Preparation Methods
Synthesis of Methacrylate-Functionalized Alkyd Resins
Functionalization of alkyd resins with glycidyl methacrylate (GMA) enables covalent bonding with acrylic monomers. The process involves:
Table 1: Functionalization Impact on Alkyd Resins
| Resin | Acid Value (Before) | Acid Value (After) | Iodine Value (Before) | Iodine Value (After) |
|---|---|---|---|---|
| S293 | 11 mg KOH/g | 4.9 mg KOH/g | 118 g/g | 117.5 g/g |
| S1630 | 21.5 mg KOH/g | 14.7 mg KOH/g | 112 g/g | 115 g/g |
Miniemulsion Polymerization Process
Hybrid latexes are synthesized using:
-
Formulation : 50% solids content, 50% sunflower oil, 2.7% surfactant (sodium bicarbonate).
-
Sonication : 15 min at 9 W power (80% duty cycle).
-
Polymerization : Redox initiators (APS/SMB) at 70–90°C yield 87–92% conversion.
-
Grafting Efficiency : Methacrylate-functionalized resins achieve 47.7% grafting yield, improving particle homogeneity.
Simultaneous Extraction with Bioactive Compounds
Pressurized Propane (PRO) Extraction
Co-extraction of sunflower oil and olive leaf compounds enhances oxidative stability:
Table 2: Oxidative Stability of Hybrid Oils
| Method | Induction Time (h) | β-Sitosterol Increase (%) |
|---|---|---|
| PRO | +2.7 | 90 |
| Soxhlet | +3.7 | 90 |
Metathesis of Sunflower-Derived Ethyl Esters
Grubbs Catalyst-Mediated Reactions
Ethyl esters from high-oleic sunflower oil undergo cross-metathesis:
-
Optimal Conditions :
-
50°C, 0.4 mol% Grubbs II catalyst.
-
87.8% conversion to C18:1 esters.
-
-
Surfactant Potential :
Epoxidation and Hydroxylation
Epoxidation with H₂O₂ and CH₃ReO₃
-
Conditions : 30% H₂O₂, tert-butanol, 2,2-bipyridine additive.
-
Outcomes :
Transesterification for Biodiesel Hybrids
Alkali-Catalyzed Methanolysis
-
Process :
-
Characterization :
Cold Pressing and Solvent Leaching
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
